Cas no 42075-42-3 (S-Methyl 2-methylpropanethioate)

• Product Name: S-Methyl 2-methylpropanethioate
• CAS No: 42075-42-3
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 927740
• PubChem ID: 537722
• Update Time: 2025-04-19

S-Methyl 2-methylpropanethioate Chemical and Physical Properties

Names and Identifiers

• S-Methyl 2-methylpropanethioate
• S-Methyl thio-2-methylpropanoate
• Propanethioic acid, 2-methyl-, S-methyl ester
• 42075-42-3
• MFCD22377272
• Methyl isobutanethioate
• UNII-C49X23N7M7
• AKOS025396852
• SCHEMBL8581184
• Q27275169
• S-methyl thioisobutyrate
• FEMA No. 4586
• DTXSID20194915
• C49X23N7M7

• Inchi： 1S/C5H10OS/c1-4(2)5(6)7-3/h4H,1-3H3
• InChI Key： JODNYDRGCYHKRC-UHFFFAOYSA-N
• SMILES： S(C)C(C(C)C)=O

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07
• FEMA: 4586 | METHYL ISOBUTANETHIOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters